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Compound of Interest

Compound Name: Lithium trifluoroacetate

Cat. No.: B1592625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and handling protocols for lithium
trifluoroacetate, a compound utilized in various research and drug development applications.

Adherence to these guidelines is essential to ensure a safe laboratory environment and

minimize risks associated with the chemical's hazardous properties. This document

summarizes key data from Safety Data Sheets (SDS) and offers detailed experimental and

emergency procedures.

Hazard Identification and Classification
Lithium trifluoroacetate is classified as a hazardous substance with the following primary

concerns:

Acute Oral Toxicity: Fatal if swallowed.[1][2][3]

Aquatic Toxicity: Very toxic to aquatic life.[1][2][3]

Irritant: Causes irritation to the eyes, skin, and respiratory system.[4]

Hygroscopic: Absorbs moisture from the air.[2][3][4]

GHS Hazard Statements:

H300: Fatal if swallowed.[1][5]
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H400: Very toxic to aquatic life.[1][5]

GHS Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1][2][3]

P273: Avoid release to the environment.[5]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

[2][3][5]

P391: Collect spillage.[5]

P405: Store locked up.[1][2][3][5]

P501: Dispose of contents/container to an approved waste disposal plant.[2][3][5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of lithium trifluoroacetate is provided

below.

Property Value

Molecular Formula C₂F₃LiO₂[1][4]

Molecular Weight 119.96 g/mol [1][5]

Appearance White solid/powder[1][2]

Melting Point 250°C[1][4]

Solubility No data available[1]

Stability
Stable under recommended storage conditions;

hygroscopic.[1][2]

Safe Handling and Storage
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Proper handling and storage are paramount to preventing exposure and ensuring the integrity

of the compound.

Handling:

Work in a well-ventilated area, preferably a chemical fume hood.[2][4]

Avoid contact with skin and eyes.[1][4]

Avoid the formation of dust and aerosols.[1]

Wash hands thoroughly after handling.[1][4]

Do not eat, drink, or smoke in the work area.[1][2][3]

Storage:

Store in a cool, dry, and well-ventilated place.[1][4]

Keep the container tightly closed.[1][4]

Store locked up.[1][2][3]

Due to its hygroscopic nature, store under an inert gas.[1]

Incompatible with strong oxidizing agents and moisture.[1][2][4]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling lithium
trifluoroacetate:
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PPE Type Specification

Eye/Face Protection

Chemical safety goggles or glasses as

described by OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.[4]

Skin Protection
Appropriate protective gloves (e.g., nitrile) and a

lab coat.[4][6]

Respiratory Protection

For operations generating dust, a dust mask

(e.g., N95) is recommended.[5] In case of

inadequate ventilation, wear respiratory

protection.[1]

Experimental Protocol: General Weighing and
Solution Preparation
This protocol outlines a standard procedure for safely weighing lithium trifluoroacetate and

preparing a solution.

Methodology:

Preparation:

Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

Don the required personal protective equipment (lab coat, gloves, safety glasses).

Gather all necessary equipment: analytical balance, weigh boat, spatula, beaker, stir bar,

appropriate solvent, and waste container.

Weighing:

Place a clean, dry weigh boat on the analytical balance and tare it.

Carefully transfer the desired amount of lithium trifluoroacetate from the storage

container to the weigh boat using a clean spatula.
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Minimize the generation of dust.

Record the exact weight.

Solution Preparation:

Place a stir bar in a beaker of the appropriate size.

Add the desired volume of solvent to the beaker.

Slowly and carefully add the weighed lithium trifluoroacetate to the solvent while stirring.

Ensure the compound is fully dissolved.

Cleanup:

Clean the spatula and work area thoroughly.

Dispose of the weigh boat and any contaminated materials in the designated hazardous

waste container.

Wash hands thoroughly after completing the procedure.

Preparation Don PPE Gather Equipment Weighing Tare Balance Transfer Compound Record Weight Solution Preparation Add Solvent to Beaker Add Compound to Solvent Ensure Dissolution Cleanup Dispose of Waste Wash Hands

Click to download full resolution via product page

Caption: Experimental workflow for handling lithium trifluoroacetate.

First Aid and Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is crucial.

First Aid Measures:

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[1][4]
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In Case of Skin Contact: Wash off with soap and plenty of water. Take the victim immediately

to the hospital. Consult a physician.[1]

In Case of Eye Contact: Flush eyes with water as a precaution.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician immediately.[1][2][4]

Spill Response:

Personal Precautions: Wear respiratory protection. Avoid dust formation. Evacuate personnel

to safe areas.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains. Discharge into the environment must be avoided.[1]

Containment and Cleanup: Pick up and arrange disposal without creating dust. Sweep up

and shovel. Keep in suitable, closed containers for disposal.[1]
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Exposure or Spill Event

Assess Situation

Exposure Event

Personal

Spill Event

Environmental

Inhalation Skin Contact Eye Contact Ingestion Evacuate Area

Move to Fresh Air Wash with Soap & Water Flush Eyes with Water Rinse Mouth with Water

Consult Physician

Don Appropriate PPE

Contain Spill

Clean Up Spill

Dispose of Waste

Click to download full resolution via product page

Caption: Emergency response flowchart for lithium trifluoroacetate.
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Toxicological and Ecological Information
While some sources state that the toxicological properties have not been thoroughly

investigated, it is known to be fatal if swallowed.[1][4] It is also classified as very toxic to aquatic

life, and its release into the environment should be avoided.[1][2][3]

Disposal Considerations
Dispose of lithium trifluoroacetate and its contaminated packaging as hazardous waste.[3]

Offer surplus and non-recyclable solutions to a licensed disposal company.[1] Dissolve or mix

the material with a combustible solvent and burn in a chemical incinerator equipped with an

afterburner and scrubber.[1]

This guide is intended to supplement, not replace, the official Safety Data Sheet provided by

the manufacturer. Always refer to the SDS for the most current and comprehensive safety

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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